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Compound of Interest

Compound Name: Ethyl N-(4-chlorophenyl)glycinate

Cat. No.: B1296652 Get Quote

An In-depth Technical Guide to Ethyl N-(4-chlorophenyl)glycinate

This technical guide provides a comprehensive overview of Ethyl N-(4-
chlorophenyl)glycinate, including its chemical structure, nomenclature, physicochemical

properties, and a detailed experimental protocol for its synthesis. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Structure and Nomenclature
Ethyl N-(4-chlorophenyl)glycinate is an organic compound featuring a 4-chlorophenyl group

attached to the nitrogen of a glycine ethyl ester.

IUPAC Name: The systematically generated IUPAC name for this compound is ethyl 2-(4-

chloroanilino)acetate[1].

Synonyms: This compound is also known by several other names, including:

Ethyl (4-chlorophenyl)glycinate[1]

Glycine, N-(4-chlorophenyl)-, ethyl ester[1]

N-(4-chlorophenyl)-glycine ethyl ester[1]

Chemical Structure:
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Caption: Logical relationship of the structural components.

Physicochemical Properties
A summary of the key quantitative data for Ethyl N-(4-chlorophenyl)glycinate is presented

below.

Property Value Source

Molecular Formula C₁₀H₁₂ClNO₂ [1]

Molecular Weight 213.66 g/mol [1]

CAS Number 2521-89-3 [1]

Crystal System Triclinic [1]

Space Group P -1 [1]

Unit Cell a 5.373 Å [1]

Unit Cell b 7.575 Å [1]

Unit Cell c 14.127 Å [1]

Unit Cell α 75.83° [1]

Unit Cell β 87.73° [1]

Unit Cell γ 72.99° [1]

Experimental Protocols
Synthesis of Ethyl N-(4-chlorophenyl)glycinate
A straightforward and effective method for the synthesis of Ethyl N-(4-chlorophenyl)glycinate
involves the reaction of 4-chloroaniline with ethyl chloroacetate[2].

Materials:

4-chloroaniline

Ethyl chloroacetate
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Potassium carbonate (or Cesium carbonate), finely powdered

Ethanol (EtOH)

Equipment:

Round-bottom flask

Reflux condenser

Stirring apparatus (magnetic stirrer or overhead stirrer for larger scale)

Heating mantle

Standard laboratory glassware for workup and recrystallization

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-chloroaniline in ethanol.

Addition of Base: Add approximately 2 equivalents of finely powdered potassium carbonate

to the solution. This will result in a heterogeneous mixture.

Addition of Ester: While stirring vigorously, slowly add 1 equivalent of ethyl chloroacetate to

the mixture.

Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Filter the solid

carbonate.

Purification: The crude product can be purified by recrystallization from ethanol[2].
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Start: Dissolve 4-chloroaniline in Ethanol

Add 2 eq. of K₂CO₃ (finely powdered)

Slowly add 1 eq. of ethyl chloroacetate with stirring

Heat to reflux for several hours

Monitor reaction by TLC

Incomplete

Cool to room temperature

Complete

Filter the reaction mixture

Recrystallize the crude product from Ethanol

End: Pure Ethyl N-(4-chlorophenyl)glycinate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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